Cas no 2137870-41-6 (Ethyl 4-(aminomethyl)-3-bromobenzoate)

• Product Name: Ethyl 4-(aminomethyl)-3-bromobenzoate
• CAS No: 2137870-41-6
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5861739
• PubChem ID: 70801974
• Update Time: 2025-05-20

Ethyl 4-(aminomethyl)-3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(aminomethyl)-3-bromobenzoate
• SCHEMBL12942923
• EN300-705771
• 2137870-41-6
• Ethyl 4-(aminomethyl)-3-bromobenzoate

• Inchi： 1S/C10H12BrNO2/c1-2-14-10(13)7-3-4-8(6-12)9(11)5-7/h3-5H,2,6,12H2,1H3
• InChI Key： KDGPKVWZOACESE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1CN

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(aminomethyl)-3-bromobenzoate

Ethyl 4-(aminomethyl)-3-bromobenzoate (CAS No. 2137870-41-6): A Comprehensive Overview in Modern Chemical Biology

Ethyl 4-(aminomethyl)-3-bromobenzoate, identified by its CAS number 2137870-41-6, is a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, featuring a benzoate core substituted with an amino methyl group and a bromine atom, has garnered attention due to its potential applications in drug discovery and molecular probe development. The unique structural attributes of Ethyl 4-(aminomethyl)-3-bromobenzoate make it a versatile intermediate for synthesizing more complex bioactive molecules, particularly in the context of modulating biological pathways and developing novel therapeutic agents.

The benzoate moiety is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the presence of the amino methyl group at the 4-position introduces a site for further functionalization, enabling the creation of derivatives with tailored biological activities. The bromine substituent at the 3-position not only enhances the reactivity of the molecule for further chemical transformations but also contributes to its stability, making it a valuable building block for synthetic chemists.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in understanding complex biological systems. Ethyl 4-(aminomethyl)-3-bromobenzoate has been explored in several cutting-edge research projects aimed at elucidating the mechanisms of action of key enzymes and receptors. For instance, studies have demonstrated its utility as a scaffold for developing inhibitors targeting enzymes involved in metabolic disorders. The ability to modify the benzoate core while retaining the amino methyl and bromine functionalities allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates.

In addition to its role as a synthetic intermediate, Ethyl 4-(aminomethyl)-3-bromobenzoate has been utilized in the development of molecular probes for imaging applications. The bromine atom serves as an excellent handle for attaching fluorophores or other imaging tags, enabling researchers to visualize biological processes with high precision. This has been particularly useful in studying protein-protein interactions and cellular signaling pathways, where detailed spatial information is crucial for understanding disease mechanisms.

The growing interest in Ethyl 4-(aminomethyl)-3-bromobenzoate is also driven by its potential in material science applications. The benzoate group's ability to form hydrogen bonds and its compatibility with various polymers make it an attractive candidate for developing novel materials with enhanced functionality. Researchers are exploring its use in creating smart materials that can respond to external stimuli, such as changes in pH or temperature, opening up possibilities for innovative applications in biotechnology and nanotechnology.

The synthesis of Ethyl 4-(aminomethyl)-3-bromobenzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the bromination of 4-(aminomethyl)benzoic acid, followed by esterification to yield the ethyl derivative. This synthetic route underscores the compound's accessibility and practicality for large-scale production, which is essential for both academic research and industrial applications.

One of the most compelling aspects of studying Ethyl 4-(aminomethyl)-3-bromobenzoate is its potential to contribute to drug discovery efforts aimed at addressing unmet medical needs. The compound's structural features allow it to interact with a wide range of biological targets, including kinases, transcription factors, and ion channels. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound that exhibit enhanced potency and selectivity as potential drug candidates.

The impact of Ethyl 4-(aminomethyl)-3-bromobenzoate on pharmaceutical research extends beyond its immediate applications. It serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists in harnessing small molecules to advance therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in developing innovative treatments that address complex diseases.

In conclusion, Ethyl 4-(aminomethyl)-3-bromobenzoate (CAS No. 2137870-41-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing complex bioactive molecules and developing novel therapeutic agents. The ongoing research into this compound underscores its importance as a building block for future drug discovery efforts and highlights the broader impact of small molecules on advancing medical science.